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Compound of Interest

1-Hexyl-3-methylimidazolium
Compound Name:
Bromide

Cat. No.: B127071

CAS Number: 85100-78-3

Synonyms: [HMIM]Br, CemimBr

Executive Summary

1-Hexyl-3-methylimidazolium bromide is an ionic liquid (IL) that has emerged as a significant
compound in various scientific and industrial fields.[1] Characterized by its unique set of
properties, including low vapor pressure, high thermal stability, and excellent ionic conductivity,
it serves as a versatile alternative to traditional volatile organic solvents.[1] This technical guide
provides a comprehensive overview of its physicochemical properties, synthesis protocols, key
applications, and safety considerations. It is intended for researchers, scientists, and
professionals in drug development and chemical engineering who are interested in leveraging
the capabilities of this ionic liquid in their work. Key applications include its use as a medium in
green chemistry, an electrolyte in electrochemical devices, a catalyst in organic synthesis, and
an agent in separation processes.[2][3]

Physicochemical Properties

1-Hexyl-3-methylimidazolium bromide is a viscous liquid under standard conditions, with its
appearance described as colorless to pale yellow or even red to green.[1][3][4] Its properties
are largely defined by the interplay between the imidazolium cation and the bromide anion. A
summary of its key quantitative data is presented below.
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Table 1: Physicochemical Data for 1-Hexyl-3-methylimidazolium Bromide

Property Value Source(s)
Molecular Formula C10H19BrN2 [1][5]
Molecular Weight 247.18 g/mol [1][5]
Melting Point -15°C [6]
Boiling Point 395 °C (at 6 mmHg) [11[3]
Density 1.271 g/cm3 (at 26 °C) 1.23 6] [2]
g/cm3

Viscosity 3822 cP (at 25 °C) [6]
lonic Conductivity 0.051 mS/cm (at 20 °C) [6]
Refractive Index (n20D) 1.53-1.536 [11[3]
Purity >98% to >99% [11[4]

Synthesis and Characterization

The most common synthesis route for 1-hexyl-3-methylimidazolium bromide involves the
quaternization of 1-methylimidazole with 1-bromohexane.[7] Microwave-assisted synthesis has
been shown to significantly reduce reaction times while achieving high yields.[7][8]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol outlines a typical microwave-assisted synthesis for producing high-purity 1-hexyl-
3-methylimidazolium bromide.

Materials:
e 1-methylimidazole (0.05 mol)
¢ 1-bromohexane (0.055 mol, 1.1 molar equivalents)

e Microwave reactor
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Round-bottom flask

Rotary evaporator

Ethyl acetate

Dichloromethane

Procedure:

Reactant Charging: In a designated microwave reactor vessel, combine 1-methylimidazole
and 1-bromohexane. The typical molar ratio is approximately 1:1.1 of imidazole to halide.[7]

Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Set the reaction
temperature to 70 °C and the reaction time to 10 minutes.[7]

Reaction Monitoring: Monitor the reaction progress. The formation of a viscous liquid
indicates the product is being formed. Yields for this method are typically reported to be
above 90%.[7]

Purification: After the reaction is complete and the mixture has cooled, the crude product is
washed multiple times with a non-polar solvent like ethyl acetate to remove unreacted
starting materials.

Solvent Removal: The purified ionic liquid is then placed on a rotary evaporator to remove
any residual solvent under reduced pressure.

Drying: For applications requiring anhydrous conditions, the ionic liquid should be further
dried under a high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours.[9]

Characterization

The structural integrity and purity of the synthesized 1-hexyl-3-methylimidazolium bromide

are typically confirmed using standard analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are used to

confirm the molecular structure. The characteristic peaks of the imidazolium ring protons and
the hexyl chain protons can be identified and integrated.[8][10]
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« Infrared (IR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups
present in the molecule. The spectra show characteristic peaks for C-H stretching of the alkyl

chain and the imidazolium ring.[8][11]

o Thermogravimetric Analysis (TGA): TGA is employed to determine the thermal stability and

decomposition temperature of the ionic liquid.[12]

Reaction Conditions

70 °C, 10 min

Microwave Irradiation
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Diagram 1: Synthesis pathway of 1-hexyl-3-methylimidazolium bromide.

Key Applications

The distinct properties of 1-hexyl-3-methylimidazolium bromide make it a valuable
compound in a multitude of applications, ranging from sustainable chemistry to advanced

materials science.

Green Chemistry and Catalysis

As an ionic liquid, [HMIM]Br is a prime candidate for replacing volatile organic compounds
(VOCs) in chemical reactions, thereby reducing environmental impact.[1][2] Its non-volatile
nature and excellent thermal stability allow it to serve as a robust reaction medium. It has been
shown to be effective in facilitating organic syntheses by stabilizing reactive intermediates.[3]
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Electrochemistry

With high ionic conductivity and a wide electrochemical window, [HMIM]Br is utilized as an
electrolyte in energy storage devices.[1] Its application is prominent in the development of next-
generation batteries and supercapacitors, where it can enhance energy storage efficiency and
operational stability compared to conventional electrolytes.[1][2][3]

Separation Processes

The ability of [HMIM]Br to dissolve a wide array of organic and inorganic materials makes it
highly useful in separation science.[1] It is employed in liquid-liquid extraction and
chromatography for the efficient separation and recovery of valuable compounds in the
pharmaceutical and chemical industries.[2][3]

Antimicrobial Activity

[HMIM]Br exhibits antimicrobial properties and has been studied for its environmental impact,
including its toxicity to aquatic organisms.[13][14] This activity opens up potential applications
in the development of antimicrobial coatings and treatments.
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Diagram 2: General workflow for a reaction using [HMIM]Br as a solvent.

Logical Relationships: Properties to Applications

The utility of 1-hexyl-3-methylimidazolium bromide is a direct consequence of its
fundamental physicochemical properties. The diagram below illustrates the logical connections

between its core characteristics and its primary fields of application.
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Diagram 3: Relationship between properties and applications of [HMIM]Br.

Safety and Handling

While offering benefits over traditional solvents, 1-hexyl-3-methylimidazolium bromide is not
without hazards and must be handled with appropriate care.

» Health Hazards: The compound is irritating to the eyes, skin, and respiratory system.[15]
Inhalation may cause respiratory tract irritation, and ingestion can lead to gastrointestinal
issues.[15] Direct contact should be avoided.

e Personal Protective Equipment (PPE): When handling this substance, wear suitable
protective clothing, gloves, and eye/face protection (safety glasses or goggles).[4][15] Work
should be conducted in a well-ventilated area or under a fume hood.

» First Aid Measures:
o Eyes: Immediately flush with plenty of water for at least 15 minutes.[15]
o Skin: Wash off with soap and plenty of water.[4]

o Inhalation: Move the person to fresh air.[15]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] In all cases of significant
exposure or if symptoms persist, seek medical attention.[4][15]

e Environmental Impact: 1-Hexyl-3-methylimidazolium bromide is known to be toxic to
various aquatic organisms, including freshwater algae and plankton.[13][14] Therefore, it
should not be released into the environment. All waste should be handled and disposed of in
accordance with local, state, and federal regulations.

Conclusion

1-Hexyl-3-methylimidazolium bromide (CAS 85100-78-3) is a highly versatile ionic liquid with
a compelling profile for researchers and industry professionals. Its combination of thermal
stability, ionic conductivity, and unique solvating power underpins its growing use in green
chemistry, electrochemistry, and advanced material applications. While its synthesis is
straightforward, proper handling and safety precautions are essential due to its irritant nature
and environmental toxicity. As research continues, the range of applications for this and similar
ionic liquids is expected to expand, further cementing their role in the development of
sustainable and efficient technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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